![molecular formula C18H18N4O4S B3967510 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-2-pyrimidinylbenzenesulfonamide](/img/structure/B3967510.png)
4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-2-pyrimidinylbenzenesulfonamide
Overview
Description
4-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-2-pyrimidinylbenzenesulfonamide, commonly known as DIDS, is a sulfonamide derivative that has been widely used in scientific research for several decades. DIDS is a potent inhibitor of chloride channels and has been extensively studied for its physiological and biochemical effects on various cell types.
Mechanism of Action
DIDS inhibits chloride channels by binding to a specific site on the channel protein. The binding of DIDS to the channel protein results in the inhibition of chloride ion transport across the cell membrane. The exact mechanism of action of DIDS on chloride channels is not fully understood, but it is believed to involve the disruption of the channel protein conformation or the blocking of the chloride ion pore.
Biochemical and Physiological Effects:
DIDS has been shown to have various biochemical and physiological effects on different cell types. It has been shown to inhibit cell volume regulation, alter ion transport, and affect cell signaling pathways. DIDS has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, DIDS has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
DIDS is a potent and selective inhibitor of chloride channels, making it a valuable tool for investigating the role of chloride channels in cell physiology. However, DIDS has some limitations in lab experiments. It has been shown to have off-target effects on other ion channels, such as the K+ channel and the Na+/K+ ATPase. In addition, DIDS has poor solubility in water, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of DIDS. One direction is to investigate the role of DIDS in the regulation of other ion channels and transporters. Another direction is to investigate the use of DIDS as a therapeutic agent for the treatment of various diseases, such as cystic fibrosis and cancer. Future studies could also focus on developing more potent and selective inhibitors of chloride channels based on the structure of DIDS.
Scientific Research Applications
DIDS has been extensively studied for its physiological and biochemical effects on various cell types. It has been shown to inhibit various chloride channels, including the cystic fibrosis transmembrane conductance regulator (CFTR) channel, which is responsible for the transport of chloride ions across the cell membrane. DIDS has also been shown to inhibit the volume-regulated anion channel (VRAC) and the Ca2+-activated Cl- channel (CaCC). DIDS has been used in various studies to investigate the role of chloride channels in cell physiology, including cell volume regulation, ion transport, and cell signaling.
properties
IUPAC Name |
4-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)-N-pyrimidin-2-ylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O4S/c23-16-14-4-1-2-5-15(14)17(24)22(16)12-6-8-13(9-7-12)27(25,26)21-18-19-10-3-11-20-18/h3,6-11,14-15H,1-2,4-5H2,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGMBBXDLCNLANV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(=O)N(C2=O)C3=CC=C(C=C3)S(=O)(=O)NC4=NC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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